Linear furanocoumarins

Linear furanocoumarins are a class of natural compounds primarily found in plants, known for their phototoxic properties. These compounds exhibit a linear structure with a furan ring fused to a chromene ring system. Structurally, they consist of a benzofuran moiety attached to a dihydrofuran unit via an α,β-unsaturated ketone group. Due to their unique chemical architecture, these substances can absorb ultraviolet (UV) light and generate reactive species upon exposure, leading to DNA damage in human skin cells when exposed to sunlight. This characteristic makes them significant targets for studying the mechanisms of photodermatitis and related pathologies. In addition to their toxicological implications, linear furanocoumarins have also shown potential as bioactive agents in cancer therapy and antimicrobial applications due to their distinct structural features and biological activities.
Linear furanocoumarins
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